Cas no 2965-16-4 (1-(2-chloro-5-fluorophenyl)ethan-1-one)

1-(2-chloro-5-fluorophenyl)ethan-1-one structure
2965-16-4 structure
Product Name:1-(2-chloro-5-fluorophenyl)ethan-1-one
CAS No:2965-16-4
MF:C8H6ClFO
MW:172.584044933319
MDL:MFCD00042574
CID:253192
PubChem ID:2736508
Update Time:2025-04-19

1-(2-chloro-5-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2'-Chloro-5'-fluoroacetophenone
    • 1-(2-Chloro-5-fluorophenyl)ethanone
    • 2-Chloro-5-Fluoroacetophenone
    • Ethanone,1-(2-chloro-5-fluorophenyl)-
    • 1-(2-chloro-5-fluoro-phenyl)-ethanone
    • 2`-Chloro-5`-fluoroacetophenone
    • 2-Chlor-5-fluor-acetophenon
    • 1-(2-chloro-5-fluorophenyl)ethan-1-one
    • Ethanone, 1-(2-chloro-5-fluorophenyl)-
    • 2'-Chloro-5'-fluoro acetophenone
    • PubChem4193
    • KSC563M1L
    • 2-chloro-5-fluoro acetophenone
    • 1-acetyl-2-chloro-5-fluorobenzene
    • RW3572
    • SBB088711
    • CM11159
    • TRA0062792
    • A
    • DTXSID30371412
    • AM20050174
    • AC-3613
    • FT-0634581
    • PS-8656
    • A819990
    • 2'-chloro-5'-fluoroacetophenone, AldrichCPR
    • 2965-16-4
    • EN300-1981290
    • 2 inverted exclamation mark -Chloro-5 inverted exclamation mark -fluoroacetophenone
    • SCHEMBL5884181
    • C3297
    • MFCD00042574
    • CS-W002212
    • AKOS005063625
    • AC-2846
    • SY003104
    • 1-(2-chloranyl-5-fluoranyl-phenyl)ethanone
    • 1-(2-chloro-5-fluoro-phenyl)ethanone
    • MDL： MFCD00042574
    • Inchi： 1S/C8H6ClFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,1H3
    • InChI Key： KDBNPMAKHFSEBH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(C)=O)F

Computed Properties

  • Exact Mass: 172.00900
  • Monoisotopic Mass: 172.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.258
  • Boiling Point: 82°C/5mmHg(lit.)
  • Flash Point: 75.9℃
  • Refractive Index: 1.5200 to 1.5240
  • PSA: 17.07000
  • LogP: 2.68170

1-(2-chloro-5-fluorophenyl)ethan-1-one Security Information

1-(2-chloro-5-fluorophenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2-chloro-5-fluorophenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2'-Chloro-5'-fluoroacetophenone
 2965-16-4 99%
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Fluorochem
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Fluorochem
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Ambeed
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 $9.0 2024-07-28
Ambeed
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2'-Chloro-5'-fluoroacetophenone
 2965-16-4 97%
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 $41.0 2024-07-28
Ambeed
A281450-25g
2'-Chloro-5'-fluoroacetophenone
 2965-16-4 97%
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 $83.0 2024-07-28
Alichem
A015000031-250mg
2'-Chloro-5'-fluoroacetophenone
 2965-16-4 97%
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 $480.00 2023-09-02
Alichem
A015000031-500mg
2'-Chloro-5'-fluoroacetophenone
 2965-16-4 97%
500mg
 $863.90 2023-09-02
Alichem
A015000031-1g
2'-Chloro-5'-fluoroacetophenone
 2965-16-4 97%
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Chemenu
CM251993-100g
2'-Chloro-5'-fluoroacetophenone
 2965-16-4 95%
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1-(2-chloro-5-fluorophenyl)ethan-1-one Production Method

1-(2-chloro-5-fluorophenyl)ethan-1-one Related Literature

  • 1. 516. The acetylation of some dihalogenobenzenes in which the halogen atoms are different
    B. K. Diep,N. P. Buu-Ho?,N. D. Xuong J. Chem. Soc. 1963 2784

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